N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide

• IUPAC Name: N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C13H18N2O4S/c1-20(18,19)15-11-5-3-10(4-6-11)12(16)14-9-13(17)7-2-8-13/h3-6,15,17H,2,7-9H2,1H3,(H,14,16)
• InChI Key: KISCHRJAVYTEAM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCC2(CCC2)O
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide, also known as HET0016, is a chemical compound that has gained significant attention in the field of scientific research. HET0016 is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase, which plays a crucial role in regulating blood pressure and renal function.

Scientific Research Applications

N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, stroke, and cancer. N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has been shown to reduce blood pressure in animal models of hypertension by inhibiting the production of 20-HETE, a potent vasoconstrictor. In addition, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has been shown to protect against ischemic brain injury in animal models of stroke by reducing inflammation and oxidative stress. N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has also been shown to inhibit the growth and metastasis of various types of cancer cells, including breast, lung, and prostate cancer cells.

Mechanism of Action

N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide selectively inhibits the enzyme 20-HETE synthase, which is responsible for the production of 20-HETE from arachidonic acid. 20-HETE is a potent vasoconstrictor and plays a crucial role in regulating blood pressure and renal function. By inhibiting the production of 20-HETE, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide reduces blood pressure and protects against ischemic brain injury. In addition, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide inhibits the growth and metastasis of cancer cells by reducing their ability to form new blood vessels.
Biochemical and Physiological Effects:
N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has been shown to have several biochemical and physiological effects. In animal models of hypertension, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide reduces blood pressure by inhibiting the production of 20-HETE. In animal models of stroke, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide reduces inflammation and oxidative stress, thereby protecting against ischemic brain injury. In cancer cells, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide inhibits the growth and metastasis of cancer cells by reducing their ability to form new blood vessels.

Advantages and Limitations for Lab Experiments

N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide has several advantages for lab experiments. It is a selective inhibitor of 20-HETE synthase and has been extensively studied for its potential therapeutic applications. However, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide also has some limitations. It is a relatively new compound and its long-term safety and efficacy have not been fully established. In addition, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide may have off-target effects that need to be carefully evaluated.

Future Directions

There are several future directions for research on N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide. One area of research is to further evaluate its therapeutic potential in various diseases, including hypertension, stroke, and cancer. Another area of research is to investigate the safety and efficacy of N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide in long-term studies. Finally, further studies are needed to evaluate the off-target effects of N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide and to develop more selective inhibitors of 20-HETE synthase.
In conclusion, N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide is a selective inhibitor of 20-HETE synthase that has gained significant attention in the field of scientific research. It has potential therapeutic applications in various diseases, including hypertension, stroke, and cancer. N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide inhibits the production of 20-HETE, a potent vasoconstrictor, and reduces blood pressure, protects against ischemic brain injury, and inhibits the growth and metastasis of cancer cells. However, its long-term safety and efficacy need to be further evaluated, and more selective inhibitors of 20-HETE synthase need to be developed.

Synthesis Methods

N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide can be synthesized using a multi-step process. The first step involves the reaction of 4-aminobenzenesulfonamide with 1,2-epoxybutane to form N-(4-sulfamoylphenyl)-1,2-epoxybutane. The second step involves the reaction of N-(4-sulfamoylphenyl)-1,2-epoxybutane with cyclobutanone in the presence of sodium hydride to form N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide (N-[(1-hydroxycyclobutyl)methyl]-4-(methanesulfonamido)benzamide).